3-Ethynyl-1-(propane-2-sulfonyl)piperidine

• Molecular Formula: C10H17NO2S
• Molecular Weight: 215.31 g/mol
• IUPAC Name: 3-ethynyl-1-propan-2-ylsulfonylpiperidine
• InChI: InChI=1S/C10H17NO2S/c1-4-10-6-5-7-11(8-10)14(12,13)9(2)3/h1,9-10H,5-8H2,2-3H3
• InChI Key: IZUKVXLJEGRRDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCCC(C1)C#C

Description

3-Ethynyl-1-(propane-2-sulfonyl)piperidine is a useful research compound. Its molecular formula is C10H17NO2S and its molecular weight is 215.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Example 10A (500 mg, 4.58 mmol) in dichloromethane (10 mL) was added triethylamine (2.55 mL, 18.32 mmol) followed by propane-2-sulfonyl chloride (1.306 g, 9.16 mmol) and the mixture was stirred for 3 hours. The mixture was concentrated and the residue was dissolved in ethyl acetate, washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated. Purification by column chromatography (silica gel, 30% ethyl acetate in hexane) afforded the title compound. LCMS: 216.2 (M+H-Boc)+.